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Compound of Interest

Compound Name: Ammonium tetrathiomolybdate

Cat. No.: B1683171

Essential Safety & Handling Guide: Ammonium
Tetrathiomolybdate

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling Ammonium Tetrathiomolybdate. Adherence to these
procedures is essential for ensuring personal safety and maintaining a secure laboratory
environment.

Hazard Summary

Ammonium tetrathiomolybdate is considered a hazardous substance that can cause skin,
eye, and respiratory system irritation.[1][2][3] It is also very toxic to aquatic organisms.[1] The
material is a dark-red crystalline powder that is hygroscopic and may decompose when
exposed to moist air or water.[2][4] Incompatible materials include acids and strong oxidizing
agents.[2]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative safety and physical data
for Ammonium Tetrathiomolybdate.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1683171?utm_src=pdf-interest
https://www.benchchem.com/product/b1683171?utm_src=pdf-body
https://www.benchchem.com/product/b1683171?utm_src=pdf-body
https://www.benchchem.com/product/b1683171?utm_src=pdf-body
https://www.benchchem.com/product/b1683171?utm_src=pdf-body
https://datasheets.scbt.com/sc-239242.pdf
https://www.fishersci.com/store/msds?partNumber=AC389530100&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-5608-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDEwNzJ8YXBwbGljYXRpb24vcGRmfGFESmpMMmc0WXk4NU1qTXpNRGN5TVRZd056azRMMU5FUWw4MU5qQTRYMGRDWDBWT0xuQmtaZ3xjMGU5MzEzOTUzY2YyODkxNTcyYjAxZWEzZWU0MzZhMTU1NzM1OGIxYzkzNjQ0MTkyOTViNzA1MDBmOWY5NWU3
https://datasheets.scbt.com/sc-239242.pdf
https://www.fishersci.com/store/msds?partNumber=AC389530100&countryCode=US&language=en
https://www.nbinno.com/article/other-inorganic-chemicals/the-chemical-properties-and-handling-of-ammonium-tetrathiomolybdate-for-industrial-applications-vg
https://www.fishersci.com/store/msds?partNumber=AC389530100&countryCode=US&language=en
https://www.benchchem.com/product/b1683171?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Parameter Value Reference

ACGIH Threshold Limit Value

0.5 mg/m3 (as Mo-soluble 5
(TWA) g/ms ( ) [5]
OSHA Permissible Exposure
o 5 mg/m3 (as soluble Mo) [5]
Limit (PEL)
Melting Point 300 °C /572 °F [2][6]

Operational Plan: Safe Handling Protocol

Follow these step-by-step procedures to ensure the safe handling of Ammonium

Tetrathiomolybdate in a laboratory setting.

Engineering Controls & Preparation

Ventilation: Always handle Ammonium Tetrathiomolybdate in a well-ventilated area. An
efficient laboratory chemical fume hood is strongly recommended to minimize inhalation of
dust.[5]

Emergency Equipment: Ensure that eyewash stations and safety showers are unobstructed
and located close to the workstation.[2]

Container Inspection: Before use, check that the container is clearly labeled and free from
leaks or physical damage.[1]

Required Personal Protective Equipment (PPE)

Eye and Face Protection: Wear tight-sealing safety goggles or approved safety glasses with
side shields.[2][5] A face shield may be required for larger quantities or when there is a
significant risk of splashing.[5]

Skin Protection:

o Gloves: Wear appropriate chemical-resistant gloves. It is recommended to check the
chemical resistance and breakthrough time with the glove supplier.
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o Lab Coat/Clothing: Wear a fully buttoned lab coat and long-sleeved clothing to prevent
skin exposure.[2][6]

Respiratory Protection: If dust formation is unavoidable, ventilation is inadequate, or
exposure limits are exceeded, use a NIOSH/MSHA-approved dust respirator.[2][6] The use
of respirators requires a formal Respiratory Protection Program in compliance with OSHA 29
CFR 1910.134.[5]

Step-by-Step Handling Procedure

Don PPE: Before handling, put on all required PPE as specified above.
Avoid Dust: Handle the material carefully to avoid generating dust.[1][2][5]
Personal Hygiene: Do not eat, drink, or smoke in the work area.[1][7]

Avoid Contact: Prevent all personal contact with the substance, including inhalation and
contact with skin or eyes.[1] Open cuts or abraded skin should not be exposed to this
material.[1]

Container Management: Keep the container securely sealed when not in use.[1][5]

Post-Handling: After handling, wash hands thoroughly with soap and water.[1][2] Work
clothes should be laundered separately from personal clothing.[1]

Storage Requirements

Container: Store in a tightly closed polyethylene or polypropylene container.[1][5]

Conditions: Keep the container in a cool, dry, and well-ventilated area.[5] Some sources
recommend refrigeration and storage under an inert atmosphere to maintain product quality,
as the substance is hygroscopic.

Incompatibilities: Store away from incompatible materials such as acids and strong oxidizing
agents.[1][2]

Disposal Plan: Waste & Spill Management
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Waste containing Ammonium Tetrathiomolybdate is classified as hazardous and must be

managed accordingly.

Spill Response

e Minor Spills:
o Restrict access to the area.
o Ensure proper PPE is worn before cleanup.
o Use dry cleanup procedures; avoid sweeping that generates dust.[1]

o Mix the spilled material with a non-combustible absorbent such as vermiculite or sodium

carbonate.[5]

o Carefully collect the mixture and place it into a suitable, clearly labeled container for
hazardous waste disposal.[1][5]

o Wash the spill area with large amounts of water, preventing runoff into drains.[1]
e Major Spills:
o Evacuate and alert personnel in the area.[1]

o Contact your institution's emergency responders or Environmental Health & Safety (EHS)
office.[1]

o Prevent the spillage from entering drains or waterways.[1]

Waste Disposal Procedure

o Segregation: Collect all waste material (including contaminated absorbents and PPE) in a
designated, compatible, and clearly labeled hazardous waste container.[1][3]

o Labeling: The waste container must have a completed hazardous waste label affixed as
soon as waste is added.[8]
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o Disposal: Dispose of the waste through an approved waste disposal plant, following all local,
state, and federal regulations.[2][5] Do not empty into drains.[5][7]

o Empty Containers: Contaminated packaging should be treated as hazardous waste and sent
to a special waste collection point. Do not reuse, cut, drill, or weld empty containers.[1]

Workflow Visualization

The following diagram illustrates the standard workflow for the safe handling and disposal of

Ammonium Tetrathiomolybdate.
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Caption: Workflow for safe handling of Ammonium Tetrathiomolybdate.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1683171?utm_src=pdf-body-img
https://www.benchchem.com/product/b1683171?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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